Cas no 98298-63-6 (trimethyl-1H-pyrazole-4-carbonyl chloride)

Trimethyl-1H-pyrazole-4-carbonyl chloride is a versatile acylating reagent used in organic synthesis, particularly in the preparation of amides and esters. Its pyrazole core and reactive carbonyl chloride group make it valuable for introducing the trimethylpyrazole moiety into target molecules. The compound exhibits high reactivity, enabling efficient coupling with nucleophiles such as amines and alcohols under mild conditions. Its stability and selectivity are advantageous in multi-step synthetic routes. This reagent is commonly employed in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Proper handling under inert conditions is recommended due to its moisture sensitivity.
trimethyl-1H-pyrazole-4-carbonyl chloride structure
98298-63-6 structure
Product Name:trimethyl-1H-pyrazole-4-carbonyl chloride
CAS No:98298-63-6
MF:C7H9ClN2O
MW:172.61216044426
MDL:MFCD03421589
CID:801724
PubChem ID:13637622
Update Time:2025-06-07

trimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 1,3,5-trimethyl-
    • 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-CARBONYL CHLORIDE
    • R7232
    • MFCD03421589
    • UFNVZQRBSDFSPY-UHFFFAOYSA-N
    • 1,3,5-Trimethyl-1H-pyrazole-4-carbonylchloride
    • BB 0259480
    • AS-9574
    • FT-0725928
    • F2169-0704
    • 98298-63-6
    • DTXSID50545618
    • 1,3,5-Trimethylpyrazole-4-carbonyl chloride
    • AKOS005171987
    • 1,3,5-trimethylpyrazole-4-carboxylic acid chloride
    • SCHEMBL4205499
    • EN300-228574
    • trimethyl-1H-pyrazole-4-carbonyl chloride
    • MDL： MFCD03421589
    • Inchi： 1S/C7H9ClN2O/c1-4-6(7(8)11)5(2)10(3)9-4/h1-3H3
    • InChI Key： UFNVZQRBSDFSPY-UHFFFAOYSA-N
    • SMILES： ClC(C1C(C)=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 172.0403406g/mol
  • Monoisotopic Mass: 172.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

trimethyl-1H-pyrazole-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T899010-10mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
10mg
 $ 50.00 2022-06-02
TRC
T899010-50mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
50mg
 $ 160.00 2022-06-02
TRC
T899010-100mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
100mg
 $ 250.00 2022-06-02
Apollo Scientific
OR110409-1g
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6 95
1g
 £202.00 2025-02-19
abcr
AB380877-1 g
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
1g
 €245.90 2022-03-02
abcr
AB380877-5 g
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
5g
 €710.70 2022-03-02
abcr
AB380877-10 g
1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6
10g
 €1,042.70 2022-03-02
Chemenu
CM531187-1g
1,3,5-Trimethyl-1H-pyrazole-4-carbonylchloride
 98298-63-6 97%
1g
 $162 2022-06-09
Enamine
EN300-228574-0.05g
trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6 95.0%
0.05g
 $35.0 2025-03-21
Enamine
EN300-228574-0.1g
trimethyl-1H-pyrazole-4-carbonyl chloride
 98298-63-6 95.0%
0.1g
 $54.0 2025-03-21

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